Cas no 1223233-98-4 (3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide)

• Product Name: 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide
• CAS No: 1223233-98-4
• MF: C₂₁H₂₁N₃OS
• MW: 363.47594332695
• CID: 6492630
• PubChem ID: 47019823
• Update Time: 2025-05-19

3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033917509
• EN300-26605919
• 3-cyano-6-cyclopropyl-2-methylsulfanyl-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide
• Z245747136
• 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide
• 1223233-98-4

• Inchi： 1S/C21H21N3OS/c1-26-20-17(12-22)16(11-18(24-20)14-7-8-14)19(25)23-13-21(9-10-21)15-5-3-2-4-6-15/h2-6,11,14H,7-10,13H2,1H3,(H,23,25)
• InChI Key： LLKJTGAFGYVMKF-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(=CC(C2CC2)=N1)C(NCC1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 363.14053348g/mol
• Monoisotopic Mass: 363.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide

Comprehensive Overview of 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide (CAS No. 1223233-98-4)

The compound 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide (CAS No. 1223233-98-4) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and phenylcyclopropyl moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "pyridine-4-carboxamide derivatives" and "cyclopropyl-containing compounds."

In recent years, the demand for heterocyclic compounds like 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its cyano and methylsulfanyl functional groups, which are known to enhance binding affinity and metabolic stability. These attributes align with the growing focus on "small molecule therapeutics" and "targeted drug delivery," topics frequently searched in academic and industrial circles.

The synthesis of CAS No. 1223233-98-4 involves multi-step organic reactions, often leveraging cross-coupling and amide bond formation techniques. Its pyridine core serves as a scaffold for further modifications, making it a valuable intermediate in medicinal chemistry. Discussions around "synthetic routes for pyridine carboxamides" and "structure-activity relationship (SAR) studies" often highlight this compound's utility. Additionally, its lipophilicity and molecular weight fall within the desirable range for oral bioavailability, a key consideration in modern drug design.

Beyond pharmaceuticals, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide has potential applications in agrochemicals. Its cyclopropyl ring is a common motif in pesticides and herbicides, sparking interest in "sustainable crop protection" solutions. The compound's stability under environmental conditions further supports its exploration in this field. Researchers are also investigating its role in "enzyme inhibition" and "receptor modulation," areas gaining traction in both human and plant biology.

From a commercial perspective, the availability of CAS No. 1223233-98-4 is limited, reflecting its niche status. However, suppliers catering to "high-purity research chemicals" and "custom synthesis" services often list it in their catalogs. The compound's patent landscape and intellectual property status are also topics of interest, particularly for organizations involved in "drug development pipelines." Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structure.

In conclusion, 3-cyano-6-cyclopropyl-2-(methylsulfanyl)-N-[(1-phenylcyclopropyl)methyl]pyridine-4-carboxamide represents a compelling case study in the intersection of chemistry and life sciences. Its multifaceted applications, coupled with the rising demand for innovative chemical entities, underscore its importance. As research progresses, this compound may unlock new avenues in "precision medicine" and "green chemistry," aligning with global trends toward sustainability and personalized healthcare.